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Compound of Interest

Compound Name: 5-(2-nitroethyl)-1H-indole

CAS No.: 87149-49-3

Cat. No.: B8652061

Get Quote

Executive Safety Summary (Immediate Action)
STOP AND READ: 5-(2-nitroethyl)-1H-indole is not a standard organic waste.[1] It contains

an aliphatic nitro group capable of forming shock-sensitive explosives if mishandled.

CRITICAL PROHIBITION:NEVER mix this compound with strong bases (NaOH, KOH,

amines) or place it in basic waste streams. This generates nitronate salts, which are

explosive when dry.

Primary Hazard: Acute Toxicity (Dermal/Oral) and Energetic Decomposition.

Waste Classification: Regulated Hazardous Waste (Toxic/Reactive). Do not trash.

Spill Response: Do not use water.[2] Dry sweep only using non-sparking tools.

Technical Hazard Assessment: The "Why" Behind
the Protocol
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To ensure safety, researchers must understand the specific chemical vulnerabilities of the 5-(2-
nitroethyl)-1H-indole structure.[1]

The Aliphatic Nitro Danger
Unlike aromatic nitro compounds (e.g., nitrobenzene), the nitro group in this molecule is

attached to an ethyl side chain (

).

Mechanism: The

-protons next to the nitro group are acidic (

).

Risk Scenario: Upon contact with a base, these protons are removed, forming a nitronate

anion.

Consequence: If this solution dries, the resulting metal nitronate salts are highly unstable

and shock-sensitive explosives [1].

Indole Sensitivity
The indole ring is electron-rich and prone to oxidative coupling.

Incompatibility: Strong oxidizers (peroxides, nitric acid) can trigger rapid, exothermic

decomposition of the indole core, potentially igniting the nitro side chain.

Quantitative Hazard Data
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Property Value/Classification Implication

GHS Classification
Acute Tox. 3 (Skin), Acute Tox.

4 (Oral)

Fatal in contact with skin;

requires double-gloving.[1]

UN Number
UN 2811 (Toxic solid, organic,

n.o.s.)[1]

Requires specific DOT labeling

for transport.[1]

Physical State Solid (usually crystalline)
Dust explosion hazard if finely

divided.[1]

Reactivity Sensitive to Bases & Oxidizers
Strict waste segregation

required.

Waste Characterization & Regulatory Compliance
(RCRA)
Before disposal, the waste must be characterized to determine the correct regulatory pathway.

5-(2-nitroethyl)-1H-indole is not explicitly listed on the EPA P-list or U-list, meaning it defaults

to Characteristic Hazardous Waste.[1]

Waste Code Assignment Logic
Is it P-Listed (Acutely Toxic)? No specific CAS listing.

Is it U-Listed (Toxic)? No specific CAS listing.

Characteristic Assessment:

D001 (Ignitable): Unlikely for the pure solid, but applicable if dissolved in flammable

solvents.

D003 (Reactive):POTENTIAL. If the compound has been exposed to bases or is

potentially unstable, it may be classified as D003. Recommendation: Treat as

reactive/energetic organic waste to ensure incineration rather than fuel blending.

Toxic (D004-D043): Does not leach heavy metals or specific pesticides.
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Final Determination: Manage as Non-Halogenated, Toxic, Organic Waste. If large quantities

(>100g) are present, consult EHS for potential "Reactive" tagging [2].

Step-by-Step Disposal Protocol
Solid Waste (Preferred Method)
Disposing of the compound as a solid minimizes the risk of creating shock-sensitive solutions.

Isolation: Transfer the solid material into a clear, wide-mouth polyethylene or glass jar. Do

not use metal containers.

Labeling: Affix a hazardous waste label immediately.

Constituents: "5-(2-nitroethyl)-1H-indole"[1]

Hazards: "TOXIC," "NO BASES" (Write this explicitly).

Secondary Containment: Place the jar inside a clear zip-lock bag to contain any potential

dust or leakage.

Storage: Store in the "Toxic/Organic" satellite accumulation area, strictly separated from

caustic/basic waste containers.

Liquid Waste (Solutions)
If the compound is dissolved (e.g., reaction mother liquor):

pH Check (Crucial): Test the pH of the solution.

If Acidic/Neutral (pH < 7): Proceed to step 2.

If Basic (pH > 8):STOP. Do not let it dry. Neutralize carefully with dilute acetic acid to pH 6-

7 before disposal.

Solvent Compatibility: Ensure the carrier solvent is compatible with incineration (e.g.,

Methanol, DCM, Ethyl Acetate).

Segregation: Pour into a dedicated "Non-Halogenated Organic" waste stream.
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WARNING: Do not combine with waste streams containing pyridine, triethylamine, or

inorganic bases.

Empty Container Management
Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g.,

acetone).

Rinsate Disposal: Collect all rinsates into the Liquid Waste container (see 4.2).

Defacing: Deface the label and mark "Empty."

Disposal: Discard the glass container in the standard lab glass trash (unless P-listed

restrictions apply in your specific jurisdiction, which is rare for this compound).

Visualized Decision Workflows
Waste Segregation Logic
This diagram illustrates the critical decision path to prevent the formation of explosive

nitronates.
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Waste: 5-(2-nitroethyl)-1H-indole

Is the Waste Solid or Liquid?

Solid Waste

Liquid/Solution

Segregate from Bases & Oxidizers

CRITICAL: Check pH

pH > 8 (Basic)

Risk of Explosion

pH < 7 (Neutral/Acidic)

Safe

Neutralize with Dilute Acid
(Prevent Nitronate Formation)

Pack in Poly/Glass Container
Label: 'TOXIC - NO BASES'

Click to download full resolution via product page

Figure 1: Decision tree for segregating nitro-indole waste to prevent explosive salt formation.
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Emergency Response Procedures
Accidental Spills[1]

PPE: Nitrile gloves (double layer), lab coat, safety goggles, and N95 dust mask (if powder).

Solid Spill:

Do NOT use water (spreads contamination).

Gently cover with a spill absorbent (vermiculite or sand) to suppress dust.

Sweep carefully into a disposable container using a brush and dustpan.

Liquid Spill:

Absorb with polypropylene pads or vermiculite.

Place used absorbents into a heavy-duty plastic bag.

Label as "Hazardous Waste - Debris (Toxic)."

Exposure First Aid[1]
Skin: Wash immediately with soap and water for 15 minutes. The compound is toxic

transdermally.

Eyes: Rinse cautiously with water for 15 minutes.

Ingestion: Immediately contact Poison Control. Do not induce vomiting unless instructed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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